Cas no 1353966-23-0 (N-(Piperidin-2-ylmethyl)benzo[d]oxazol-2-amine hydrochloride)

• Product Name: N-(Piperidin-2-ylmethyl)benzo[d]oxazol-2-amine hydrochloride
• CAS No: 1353966-23-0
• MF: C₁₃H₁₈ClN₃O
• MW: 267.754521846771
• CID: 2091325
• PubChem ID: 66570236
• Update Time: 2025-06-09

N-(Piperidin-2-ylmethyl)benzo[d]oxazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(Piperidin-2-ylmethyl)benzo[d]oxazol-2-amine hydrochloride
• N-(piperidin-2-ylmethyl)-1,3-benzoxazol-2-amine;hydrochloride
• 1353966-23-0
• N-(Piperidin-2-ylmethyl)benzo[d]oxazol-2-aminehydrochloride
• AKOS024464014
• N-[(piperidin-2-yl)methyl]-1,3-benzoxazol-2-amine hydrochloride
• DB-243083
• Benzooxazol-2-yl-piperidin-2-ylmethyl-amine hydrochloride

• MDL： MFCD21098967
• Inchi： 1S/C13H17N3O.ClH/c1-2-7-12-11(6-1)16-13(17-12)15-9-10-5-3-4-8-14-10;/h1-2,6-7,10,14H,3-5,8-9H2,(H,15,16);1H
• InChI Key： YMFVLJBJMXYIKX-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2N=C1NCC1CCCCN1

Computed Properties

• Exact Mass: 267.1138399Da
• Monoisotopic Mass: 267.1138399Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1Ų

Additional information on N-(Piperidin-2-ylmethyl)benzo[d]oxazol-2-amine hydrochloride

N-(Piperidin-2-ylmethyl)benzo[d]oxazol-2-amine hydrochloride (CAS No. 1353966-23-0): A Comprehensive Overview

N-(Piperidin-2-ylmethyl)benzo[d]oxazol-2-amine hydrochloride (CAS No. 1353966-23-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, also known as benzoxazolamine hydrochloride, is a derivative of benzoxazole and piperidine, and it exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of N-(Piperidin-2-ylmethyl)benzo[d]oxazol-2-amine hydrochloride consists of a benzoxazole ring linked to a piperidine moiety through a methylene bridge. The presence of the hydrochloride salt form ensures good solubility in aqueous solutions, which is crucial for its use in biological assays and pharmaceutical formulations.

Recent studies have highlighted the potential of N-(Piperidin-2-ylmethyl)benzo[d]oxazol-2-amine hydrochloride as a modulator of various neurotransmitter systems. Specifically, it has been shown to interact with serotonin receptors, particularly the 5-HT_1A receptor, which plays a key role in regulating mood and anxiety. This interaction suggests that the compound may have therapeutic potential in the treatment of mood disorders such as depression and anxiety.

In addition to its effects on serotonin receptors, N-(Piperidin-2-ylmethyl)benzo[d]oxazol-2-amine hydrochloride has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that it can effectively reduce seizure activity in animal models, making it a candidate for further development in epilepsy research.

The pharmacokinetic properties of N-(Piperidin-2-ylmethyl)benzo[d]oxazol-2-amine hydrochloride have been studied extensively. It has been found to have good oral bioavailability and a favorable half-life, which are important factors for its use as an oral medication. Additionally, the compound has shown low toxicity in preclinical studies, suggesting that it may be safe for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(Piperidin-2-ylmethyl)benzo[d]oxazol-2-amine hydrochloride in various therapeutic indications. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and pharmacokinetic profiles in healthy volunteers.

The synthesis of N-(Piperidin-2-ylmethyl)benzo[d]oxazol-2-amine hydrochloride involves several steps, including the formation of the benzoxazole ring and the coupling with the piperidine moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its commercialization.

In conclusion, N-(Piperidin-2-ylmethyl)benzo[d]oxazol-2-amine hydrochloride (CAS No. 1353966-23-0) is a promising compound with a wide range of potential therapeutic applications. Its interactions with serotonin receptors and anticonvulsant properties make it an attractive candidate for further research and development in the fields of psychiatry and neurology. As ongoing clinical trials continue to provide more data, this compound may soon find its way into clinical practice, offering new hope for patients suffering from various neurological disorders.